N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(4-oxo-3(4H)-quinazolinyl)propanamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-3-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C23H25FN4O2/c24-20-9-3-1-6-17(20)14-27-12-5-7-18(15-27)26-22(29)11-13-28-16-25-21-10-4-2-8-19(21)23(28)30/h1-4,6,8-10,16,18H,5,7,11-15H2,(H,26,29)
• InChI Key: SSBYJEUZFGLOEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2F)NC(=O)CCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C23H25FN4O2
• Molecular Weight: 408.5 g/mol

Description

N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(4-oxo-3(4H)-quinazolinyl)propanamide, also known as FPQ, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPQ is a quinazoline-based compound that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(4-oxo-3(4H)-quinazolinyl)propanamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer. This compound has also been shown to induce cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to reduce inflammation, inhibit cancer cell growth, induce cell death in cancer cells, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(4-oxo-3(4H)-quinazolinyl)propanamide has several advantages for lab experiments. This compound is easy to synthesize and purify, and it has been shown to be stable under a variety of conditions. However, this compound has some limitations for lab experiments. This compound is not water-soluble, which can make it difficult to administer in animal models. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(4-oxo-3(4H)-quinazolinyl)propanamide research. One potential direction is to study the safety and efficacy of this compound in humans. Another potential direction is to study the use of this compound in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, future research could focus on developing water-soluble forms of this compound for easier administration in animal models.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(4-oxo-3(4H)-quinazolinyl)propanamide has been studied extensively for its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.